Efavirenz Pent-3-ene-1-yne (cis/trans Mixture)

• Molecular Formula: C14H9ClF3NO2
• Molecular Weight: 315.67 g/mol
• IUPAC Name: (4S)-6-chloro-4-[(E)-pent-3-en-1-ynyl]-4-(trifluoromethyl)-1H-3,1-benzoxazin-2-one
• InChI: InChI=1S/C14H9ClF3NO2/c1-2-3-4-7-13(14(16,17)18)10-8-9(15)5-6-11(10)19-12(20)21-13/h2-3,5-6,8H,1H3,(H,19,20)/b3-2+/t13-/m0/s1
• InChI Key: PUGODPXGSGWWOT-IBUXWKBASA-N
• Isomeric SMILES: C/C=C/C#C[C@]1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F
• Canonical SMILES: CC=CC#CC1(C2=C(C=CC(=C2)Cl)NC(=O)O1)C(F)(F)F

Description

Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) is a compound with the molecular formula C14H9ClF3NO2 and a molecular weight of 315.67 g/mol . It is a derivative of Efavirenz, an antiviral and antiretroviral agent used primarily in the treatment of HIV . This compound is characterized by the presence of both cis and trans isomers, which can influence its chemical properties and biological activity .

Preparation Methods

The synthesis of Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) involves several steps, starting from the appropriate precursors. The reaction conditions often involve the use of catalysts and specific temperature controls to ensure the desired isomeric mixture is obtained . Industrial production methods may vary, but they generally follow similar principles, with optimization for large-scale synthesis .

Chemical Reactions Analysis

Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of oxidized derivatives, often using reagents like hydrogen peroxide or other oxidizing agents.

Reduction: Reduction reactions can convert the compound into more reduced forms, typically using reagents such as sodium borohydride.

Substitution: Substitution reactions can occur at different positions on the molecule, often involving halogenation or other electrophilic substitution reactions.

Common reagents and conditions used in these reactions include catalysts, specific solvents, and controlled temperatures to achieve the desired products . The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) has several scientific research applications:

Chemistry: It is used as a reference standard in analytical chemistry to study the properties and behavior of similar compounds.

Biology: In biological research, it is used to investigate the mechanisms of antiviral activity and the interactions with biological targets.

Medicine: The compound is studied for its potential therapeutic effects, particularly in the context of HIV treatment.

Industry: It is used in the development and testing of new antiviral drugs and formulations.

Mechanism of Action

The mechanism of action of Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) involves its interaction with specific molecular targets, such as the reverse transcriptase enzyme in HIV . By binding to this enzyme, the compound inhibits its activity, preventing the replication of the virus . The pathways involved include the inhibition of viral DNA synthesis and the disruption of viral replication cycles .

Comparison with Similar Compounds

Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) can be compared with other similar compounds, such as:

Efavirenz: The parent compound, which has a similar mechanism of action but may differ in its pharmacokinetic properties.

Nevirapine: Another non-nucleoside reverse transcriptase inhibitor used in HIV treatment, with different chemical structure and properties.

Delavirdine: Similar to Efavirenz, but with distinct pharmacological characteristics and clinical applications.

The uniqueness of Efavirenz Pent-3-ene-1-yne (cis/trans Mixture) lies in its specific isomeric composition and its potential for use in various research and therapeutic contexts .